JAK1-Selective Inhibition vs. Tofacitinib
Oclacitinib (JAK1 IC₅₀ = 10 nM; JAK2 IC₅₀ = 18 nM; JAK3 IC₅₀ = 99 nM) exhibits a markedly narrower JAK selectivity window than the prototypical pan-JAK inhibitor tofacitinib (JAK1 IC₅₀ = 15.1 nM; JAK2 IC₅₀ = 77.4 nM; JAK3 IC₅₀ = 55.0 nM). Critically, oclacitinib's JAK3:JAK1 selectivity ratio is 9.9, whereas tofacitinib's JAK3:JAK1 ratio is 3.6—a 2.75-fold difference in JAK3-sparing property [1][2]. Oclacitinib also demonstrates that it does not inhibit 38 non-JAK kinases at 1 µM (IC₅₀ > 1,000 nM), underscoring a restricted kinome footprint [1]. At the functional level, oclacitinib inhibits IL-31 (canine pruritogenic cytokine) with cellular IC₅₀ values between 36 and 249 nM while sparing JAK2/JAK3-dependent cytokines such as erythropoietin (IC₅₀ > 1,000 nM) [1].
| Evidence Dimension | JAK3:JAK1 selectivity ratio (fold-selectivity for JAK1 over JAK3) |
|---|---|
| Target Compound Data | JAK1 IC₅₀ = 10 nM; JAK3 IC₅₀ = 99 nM; JAK3:JAK1 ratio = 9.9; 38 non-JAK kinases >1,000 nM |
| Comparator Or Baseline | Tofacitinib: JAK1 IC₅₀ = 15.1 nM; JAK3 IC₅₀ = 55.0 nM; JAK3:JAK1 ratio = 3.6 |
| Quantified Difference | Oclacitinib JAK3:JAK1 selectivity ratio is 2.75-fold higher (9.9 vs 3.6), indicating greater JAK3-sparing character. |
| Conditions | Isolated enzyme systems; SelectScreen® kinase profiling panel (Invitrogen) for oclacitinib; published biochemical assay data for tofacitinib. |
Why This Matters
Higher JAK3-sparing character reduces interference with γ-chain cytokine-mediated lymphocyte signaling, a critical consideration when selecting a JAK inhibitor for chronic canine pruritus management where broad immunosuppression is undesirable.
- [1] Gonzales AJ, Bowman JW, Fici GJ, Zhang M, Mann DW, Mitton-Fry M. Oclacitinib (APOQUEL®) is a novel Janus kinase inhibitor with activity against cytokines involved in allergy. J Vet Pharmacol Ther. 2014 Aug;37(4):317-24. View Source
- [2] Choy EH. Clinical significance of Janus kinase inhibitor selectivity. Rheumatology (Oxford). 2019 Feb 1;58(6):953-962. Table 1. doi: 10.1093/rheumatology/key339. View Source
